2-Methylthioribosyl-trans-zeatin
Overview
Description
2-Methylthioribosyl-trans-zeatin is a hydroxylated cytokinin . It was found in the tRNA of Azotobacter vinelandii . This cytokinin has the trans configuration, unlike the cis configuration reported for that from other bacteria . It has been detected, but not quantified in, common peas (Pisum sativum) and common wheats (Triticum aestivum) .
Scientific Research Applications
Analysis and Detection Techniques
- A study by Tarkowski et al. (2010) developed a high-performance liquid chromatographic method with tandem mass spectrometric detection for determining 2-methylthio-cytokinin derivatives. This method, used to study plant-microbe interactions, achieved chromatographic resolution of six cytokinin species including 2-methylthio-trans-zeatin (Tarkowski et al., 2010).
Biological Roles and Interactions
- Koenig et al. (2002) found that trans-zeatin was produced from tRNA turnover rather than de novo synthesis in Methylobacterium spp., suggesting a role of cytokinins in plant-bacteria interactions (Koenig et al., 2002).
- Lopez et al. (2021) identified 2-Methylthio-N7-methyl-cis-zeatin as a new natural product with antimalarial properties, isolated from Streptomyces culture (Lopez et al., 2021).
Molecular Studies
- Sonawane et al. (2002) investigated the conformational preferences of hypermodified nucleic acid bases including 2-methylthio derivatives of zeatin. This study aids in understanding the molecular interactions and stability of these compounds (Sonawane et al., 2002).
Plant Growth and Development
- Martin et al. (2001) studied a maize cytokinin gene encoding an O-glucosyltransferase specific to cis-zeatin, indicating a role in cytokinin homeostasis and potential importance of cis-zeatin and derivatives in plants (Martin et al., 2001).
- Qi et al. (2013) developed oligonucleotide ligands (aptamers) against trans-zeatin, demonstrating potential applications in chemical analysis and biological investigation of zeatins in plants (Qi et al., 2013).
Metabolic Processes
- Veach et al. (2003) studied the O-glucosylation of cis-Zeatin in maize, providing insights into the metabolic pathways and functions of cis-zeatin isomers in plants (Veach et al., 2003).
Hormonal Activities and Applications
- Jin et al. (2013) explored the influence of overexpressing glucosyltransferase UGT85A1 on trans-zeatin homeostasis in Arabidopsis, highlighting potential applications in plant growth and development regulation (Jin et al., 2013).
Properties
IUPAC Name |
(2R,3R,4S,5R)-2-(hydroxymethyl)-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]-2-methylsulfanylpurin-9-yl]oxolane-3,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O5S/c1-8(5-22)3-4-17-13-10-14(20-16(19-13)27-2)21(7-18-10)15-12(25)11(24)9(6-23)26-15/h3,7,9,11-12,15,22-25H,4-6H2,1-2H3,(H,17,19,20)/b8-3+/t9-,11+,12+,15-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEWSGVMSLPHELX-QXFGELHOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCNC1=C2C(=NC(=N1)SC)N(C=N2)C3C(C(C(O3)CO)O)O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\CNC1=C2C(=NC(=N1)SC)N(C=N2)[C@H]3[C@H]([C@H]([C@H](O3)CO)O)O)/CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201017779 |
Source
|
| Record name | 2-Methylthioribosyl-trans-zeatin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201017779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
397.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
53274-45-6 |
Source
|
| Record name | 2-Methylthioribosyl-trans-zeatin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201017779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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